Cas no 2165487-36-3 (1-[(1R,2R)-2-Fluorocyclohexyl]piperazine)

• Product Name: 1-[(1R,2R)-2-Fluorocyclohexyl]piperazine
• CAS No: 2165487-36-3
• MF: C₁₀H₁₉FN₂
• MW: 186.269665956497
• CID: 5043984
• Update Time: 2025-05-22

1-[(1R,2R)-2-Fluorocyclohexyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[(1R,2R)-2-fluorocyclohexyl]piperazine
• 1-[(1R,2R)-2-Fluorocyclohexyl]piperazine

• Inchi： 1S/C10H19FN2/c11-9-3-1-2-4-10(9)13-7-5-12-6-8-13/h9-10,12H,1-8H2/t9-,10-/m1/s1
• InChI Key： WLUAREPMTQSKGO-NXEZZACHSA-N
• SMILES： F[C@@H]1CCCC[C@H]1N1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 157
• XLogP3: 1.3
• Topological Polar Surface Area: 15.3

Additional information on 1-[(1R,2R)-2-Fluorocyclohexyl]piperazine

1-[(1R,2R)-2-Fluorocyclohexyl]piperazine (CAS 2165487-36-3): A Comprehensive Overview of Properties and Applications

In the ever-evolving field of organic chemistry and pharmaceutical research, 1-[(1R,2R)-2-Fluorocyclohexyl]piperazine (CAS 2165487-36-3) has emerged as a compound of significant interest. This fluorinated piperazine derivative combines unique structural features with potential biological activity, making it a subject of study across multiple scientific disciplines.

The stereospecific fluorination at the cyclohexyl ring in (1R,2R) configuration gives this molecule distinct physicochemical properties compared to its non-fluorinated analogs. Researchers are particularly interested in how the fluorine atom affects the molecule's lipophilicity, metabolic stability, and binding affinity to biological targets. These characteristics make 1-[(1R,2R)-2-Fluorocyclohexyl]piperazine a valuable building block in medicinal chemistry.

Recent studies have explored the potential of fluorinated piperazine derivatives in addressing current challenges in drug discovery. The fluorocyclohexyl moiety has shown promise in improving blood-brain barrier penetration, a crucial factor in developing treatments for neurological disorders. This aligns with growing interest in CNS-targeted therapies, one of the most searched topics in pharmaceutical research today.

The synthesis of 1-[(1R,2R)-2-Fluorocyclohexyl]piperazine typically involves stereoselective fluorination strategies, followed by coupling with piperazine derivatives. Advanced techniques like asymmetric catalysis and continuous flow chemistry have been employed to improve the efficiency of its production. These methods address the increasing demand for sustainable chemical processes, another trending topic in the chemical industry.

From a physicochemical perspective, the compound demonstrates interesting characteristics. The introduction of fluorine at the 2-position of cyclohexane creates a conformational bias that influences its three-dimensional structure. This property is particularly valuable in structure-activity relationship studies, where subtle changes in molecular geometry can significantly impact biological activity.

In material science applications, 1-[(1R,2R)-2-Fluorocyclohexyl]piperazine has shown potential as a building block for advanced polymers. The fluorine atom can impart desirable properties such as enhanced thermal stability and chemical resistance. These features are increasingly sought after in industries developing high-performance materials for extreme environments.

The pharmacological profile of piperazine derivatives continues to be an area of active research, with scientists investigating their potential in various therapeutic areas. The fluorinated variant (CAS 2165487-36-3) offers opportunities to explore new structure-activity relationships while potentially improving drug-like properties such as metabolic stability and target selectivity.

Quality control of 1-[(1R,2R)-2-Fluorocyclohexyl]piperazine typically involves advanced analytical techniques. Chiral HPLC methods are essential for verifying the stereochemical purity of the compound, while NMR spectroscopy and mass spectrometry confirm its structural integrity. These analytical approaches reflect the growing emphasis on quality by design in chemical manufacturing.

The commercial availability of 1-[(1R,2R)-2-Fluorocyclohexyl]piperazine has increased in recent years to meet research demand. Suppliers typically offer the compound in various quantities, from milligram-scale for initial screening to kilogram quantities for process development. This availability supports the compound's use in high-throughput screening campaigns and lead optimization programs.

From a regulatory perspective, proper handling and documentation are essential when working with 1-[(1R,2R)-2-Fluorocyclohexyl]piperazine. While not classified as hazardous under standard regulations, researchers should follow good laboratory practices when handling any chemical substance. This approach aligns with the increasing focus on laboratory safety and responsible research practices.

Future research directions for 1-[(1R,2R)-2-Fluorocyclohexyl]piperazine may explore its potential in combination therapies or as part of targeted drug delivery systems. The compound's unique properties could make it valuable in developing next-generation pharmaceuticals, particularly in areas requiring improved bioavailability or tissue specificity.

In conclusion, 1-[(1R,2R)-2-Fluorocyclohexyl]piperazine (CAS 2165487-36-3) represents an important addition to the toolbox of medicinal chemists and material scientists. Its combination of fluorine substitution and rigid cyclohexyl structure offers unique opportunities for molecular design and property optimization. As research continues to uncover new applications for this compound, its significance in various scientific fields is likely to grow.